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Compound of Interest

Compound Name: Disperbyk 160

Cat. No.: B1167488 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the effective dispersion of ceramic nanoparticles in

solvent-borne systems using DISPERBYK-160, a high molecular weight block copolymer

wetting and dispersing additive. Proper dispersion of nanoparticles is critical for achieving

uniform and stable formulations, which is essential in various applications, including the

development of advanced materials and drug delivery systems.

Introduction to DISPERBYK-160
DISPERBYK-160 is a wetting and dispersing agent designed for solvent-based systems.[1][2]

[3] It is a solution of a high molecular weight block copolymer with pigment-affinic groups that

effectively deflocculates and sterically stabilizes solid particles in a liquid medium.[1][3][4][5] By

adsorbing onto the surface of the nanoparticles, DISPERBYK-160 imparts a uniform electrical

charge, preventing agglomeration and leading to low viscosity, high pigment loading, and

improved leveling.[6][7][8]

Materials and Equipment
Materials:

Ceramic nanoparticles (e.g., Alumina, Zirconia, Titania)
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Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1167488?utm_src=pdf-interest
https://www.byk.com/en/products/additive-guide/disperbyk
https://www.specialchem.com/coatings/product/byk-disperbyk-160
https://www.imcd.fr/product/disperbyk160/01t6900000AYHEvAAP?business-group=advanced-materials
https://www.byk.com/en/products/additive-guide/disperbyk
https://www.imcd.fr/product/disperbyk160/01t6900000AYHEvAAP?business-group=advanced-materials
https://www.byk.com/en/product/wetting-and-dispersing-additives
https://www.specialchem.com/polymer-additives/product/byk-byk-w-966
https://chemicalformulaservices.com/product/ceramic-ink-formulation/
https://media.knowde.com/image/upload/v1733488237/TDS-Disperbyk-160.pdf20241206-1-he2rmi.pdf
https://products.omya.com/products/disperbyk-160
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Appropriate solvent (e.g., Xylene, Butyl Acetate)[7]

Resin or binder system (if applicable)

Equipment:

High-shear mixer (e.g., rotor-stator homogenizer)

Ultrasonic processor (bath or probe sonicator)

Bead mill or ball mill (optional, for achieving finer dispersions)

Analytical balance

Viscometer

Particle size analyzer (e.g., Dynamic Light Scattering - DLS)

Glass beakers or other suitable mixing vessels

Stirring apparatus (e.g., magnetic stirrer)

Experimental Protocols
General Dispersion Workflow
The following diagram illustrates the general workflow for dispersing ceramic nanoparticles with

DISPERBYK-160.
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Caption: Workflow for Ceramic Nanoparticle Dispersion.
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Step-by-Step Protocol
Preparation of the Millbase:

Measure the required amount of solvent and, if applicable, the resin into a suitable mixing

vessel.

Begin agitation with a magnetic stirrer or overhead mixer at a moderate speed.

Addition of DISPERBYK-160:

Slowly add the calculated amount of DISPERBYK-160 to the solvent/resin mixture while

maintaining agitation.

Continue mixing until the DISPERBYK-160 is fully dissolved and the mixture is

homogeneous.

Note: For some systems, it may be beneficial to pre-dilute DISPERBYK-160 with a portion

of the formulation's solvent to approximately 15% solids before adding it to the main batch

to prevent seeding.[7]

Incorporation of Ceramic Nanoparticles:

Gradually add the pre-weighed ceramic nanoparticles to the agitated mixture. A slow

addition rate is crucial to prevent the formation of large, difficult-to-disperse agglomerates.

High-Shear Dispersion:

Once all the nanoparticles have been added, increase the mixing speed to high shear.

Process the mixture for 15-30 minutes. The goal is to wet out the nanoparticles and break

down larger agglomerates.

Ultrasonication:

For finer dispersion and deagglomeration of primary particles, subject the mixture to

ultrasonication.
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Bath Sonication: Place the vessel in an ultrasonic bath for 30-60 minutes.

Probe Sonication: Use a probe sonicator in pulsed mode to avoid excessive heat

generation. A typical cycle might be 5 seconds on, 10 seconds off, for a total processing

time of 15-30 minutes.

Characterization and Optimization:

Allow the dispersion to cool to room temperature.

Measure the viscosity and particle size distribution.

If the dispersion does not meet the desired specifications (e.g., viscosity is too high, or

particle size is too large), optimization is required. This may involve adjusting the

concentration of DISPERBYK-160, the solids loading of the nanoparticles, or the

processing parameters.

Quantitative Data and Formulation Guidelines
The optimal concentration of DISPERBYK-160 is dependent on the specific surface area and

surface chemistry of the ceramic nanoparticles. The following tables provide recommended

starting concentrations.

Table 1: Recommended DISPERBYK-160 Dosage (as supplied) based on Nanoparticle Type

Ceramic Nanoparticle Type
Recommended Dosage (% by weight of
nanoparticles)

Inorganic Pigments (General) 10 - 15%[1][2]

Titanium Dioxide 5 - 6%[1][2]

Table 2: Example Formulation for Zirconia Nanoparticle Dispersion
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Component Role Concentration (wt%)

Nano-Zirconia Solid Phase Varies (e.g., 10-40%)

DISPERBYK Additive Dispersant
3% (based on zirconia weight)

[9][10]

Solvent (e.g., Xylene/Butyl

Acetate 6/1)
Liquid Phase Balance to 100%

Note: The values in the tables are starting points. It is highly recommended to perform a ladder

study to determine the optimal dispersant concentration for a specific ceramic nanoparticle and

solvent system.

Mechanism of Dispersion
The dispersion process with DISPERBYK-160 involves several key stages, as illustrated below.

Dispersion Mechanism
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Caption: Mechanism of Nanoparticle Dispersion.

DISPERBYK-160 functions by first wetting the surface of the ceramic nanoparticles, displacing

adsorbed air and moisture. Subsequently, mechanical energy from high-shear mixing or

ultrasonication breaks down agglomerates. Finally, the high molecular weight block copolymer

structure of DISPERBYK-160 adsorbs onto the newly created surfaces, providing steric

stabilization that prevents the particles from re-agglomerating.[11] This results in a stable, low-

viscosity dispersion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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